4-Hydroxy-3'-methylbenzophenone
Cat. No. B1629899
Key on ui cas rn:
71372-37-7
M. Wt: 212.24 g/mol
InChI Key: SONRRMLXSPQLND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[B:21]([Br:22])([Br:23])[Br:24].[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([C:9](=[O:10])[c:11]2[cH:12][c:13]([CH3:17])[cH:14][cH:15][cH:16]2)[cH:7][cH:8]1.[Cl:18][CH2:19][Cl:20].[Cl:26][CH2:27][Cl:28].[OH2:25]>>[OH:2][c:3]1[cH:4][cH:5][c:6]([C:9](=[O:10])[c:11]2[cH:12][c:13]([CH3:17])[cH:14][cH:15][cH:16]2)[cH:7][cH:8]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
BrB(Br)Br
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1ccc(C(=O)c2cccc(C)c2)cc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1cccc(C(=O)c2ccc(O)cc2)c1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
